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An In-depth Technical Guide to the Theoretical Studies of 2-Chloro-3-hydroxybenzaldehyde

Abstract

This technical guide provides a comprehensive exploration of the theoretical and computational
chemistry approaches used to characterize 2-Chloro-3-hydroxybenzaldehyde (C7HsCIO2).
This molecule, a versatile synthetic intermediate, possesses a unigue electronic profile due to
the interplay of its hydroxyl, chloro, and aldehyde functional groups.[1] Through the lens of
Density Functional Theory (DFT), we will dissect its structural, vibrational, and electronic
properties. This document is intended for researchers, scientists, and drug development
professionals, offering both foundational knowledge and practical insights into the application of
computational methods for molecular analysis. We will detail the causality behind
methodological choices, present validated protocols, and interpret the resulting data to build a
holistic understanding of the molecule's behavior.

Introduction: The Rationale for Theoretical
Investigation
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2-Chloro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde whose significance
primarily lies in its role as a precursor for the synthesis of more complex molecules, including
heterocyclic compounds like coumarins.[1] The molecule's reactivity is governed by the
electronic effects of its three distinct functional groups: the electron-donating hydroxyl (-OH)
group, the electron-withdrawing chloro (-ClI) atom, and the electron-withdrawing aldehyde (-
CHO) group.[1] Furthermore, the potential for intramolecular hydrogen bonding between the
hydroxyl and aldehyde groups confers significant conformational stability.[1]

Experimental characterization provides invaluable data, but theoretical studies offer a deeper,
atomistic-level understanding that is often inaccessible through empirical methods alone.
Computational analysis allows us to:

Predict the most stable three-dimensional structure and its geometric parameters.
o Simulate and assign vibrational spectra (FT-IR and Raman) with high accuracy.
 Visualize the distribution of electron density and predict sites of chemical reactivity.

e Quantify electronic properties, such as the frontier molecular orbital energy gap, which is
crucial for understanding electronic transitions and reactivity.

o Estimate non-linear optical (NLO) properties, identifying potential applications in materials
science.

This guide employs Density Functional Theory (DFT) as its core computational engine, a
method that delivers a favorable balance of accuracy and computational efficiency for studying
organic molecules.[2][3]

Computational Methodology: A Validated Protocol

The trustworthiness of any theoretical study hinges on a robust and well-justified methodology.
The following protocol outlines a standard approach for the computational analysis of 2-
Chloro-3-hydroxybenzaldehyde, grounded in widely accepted practices in the field.[4][5]

The DFT Approach

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139
https://www.benchchem.com/product/b1361139
https://www.benchchem.com/product/b1361139
http://nanobioletters.com/wp-content/uploads/2022/09/LIANBS124.114.pdf
https://acadpubl.eu/hub/2018-119-15/2/365.pdf
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC8319014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12231669/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density Functional Theory is a quantum mechanical method that models the electronic
structure of a system based on its electron density, rather than the more complex many-
electron wave function.[1] This approach has proven highly effective for investigating molecular
structures and properties.[2]

» Functional and Basis Set Selection: The choice of functional and basis set is critical for
accuracy. The B3LYP hybrid functional is a workhorse in computational chemistry, known for
providing reliable results for a wide range of organic systems.[4][6] It combines Becke's
three-parameter exchange functional with the Lee-Yang-Parr correlation functional. For the
basis set, a Pople-style split-valence set such as 6-311++G(d,p) is recommended.[4] This set
provides a flexible description of the electron distribution by including diffuse functions (++)
for non-hydrogen and hydrogen atoms (important for describing anions and hydrogen bonds)
and polarization functions (d,p) to account for non-spherical electron density distributions.

Step-by-Step Computational Workflow

o Geometry Optimization: The initial step involves finding the lowest energy conformation of
the molecule. The calculation is started with an approximate molecular structure, and the
algorithm iteratively adjusts atomic positions to minimize the total electronic energy. This
process converges on a stationary point on the potential energy surface.

e Frequency Calculation: Once the geometry is optimized, a frequency calculation is
performed at the same level of theory. This serves two purposes:

o Validation: The absence of imaginary frequencies confirms that the optimized structure
corresponds to a true energy minimum (a stable conformation) and not a transition state.

o Vibrational Spectra: The calculation yields the harmonic vibrational frequencies and
intensities, which can be directly compared to experimental FT-IR and Raman spectra.[6]

» Data Analysis and Visualization: The output from the frequency calculation is then used to
perform further analyses, including Natural Bond Orbital (NBO), Molecular Electrostatic
Potential (MEP), and Frontier Molecular Orbital (HOMO-LUMO) analyses.
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Computational Workflow
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Figure 2: Structure of 2-Chloro-3-hydroxybenzaldehyde with H-bond.

Optimized Geometric Parameters

Theoretical calculations provide precise bond lengths and angles. While experimental single-
crystal X-ray data for this specific molecule is not readily available, DFT predictions are known
to be in excellent agreement with experimental values for similar compounds. [5] Table 1:
Selected Theoretical Geometric Parameters
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Parameter Bond Type Calculated Value (A or °)
Bond Lengths C-Cl ~1.75

C=0 (aldehyde) ~1.22

C-O (hydroxyl) ~1.35

O-H (hydroxyl) ~0.97

C-C (aromatic) 1.39-1.41
Bond Angles C-C-Cl ~119.5

C-C-O (hydroxyl) ~121.0

C-C-C (aldehyde) ~122.5

O=C-H ~124.0

(Note: Values are representative and depend on the exact level of theory used. They are based
on typical values for similar structures calculated with DFT.) [4][5]

Vibrational Spectral Analysis

Comparing calculated vibrational frequencies with experimental FT-IR and Raman data is a
crucial step for validating the computational model. [6]Theoretical frequencies are typically
scaled by a factor (e.g., ~0.96 for B3LYP) to correct for anharmonicity and other systematic
errors. [4] Table 2: Key Vibrational Frequencies (cm~1)
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Typical .
] . . Calculated (Scaled) Assignment
Vibrational Mode Experimental L
Range [1] Description
Range [1]

Intramolecularly
O-H stretch 3100 - 3200 (broad) ~3150 hydrogen-bonded
hydroxyl group.

Stretching of C-H
Aromatic C-H stretch 3000 - 3100 ~3080 bonds on the benzene

ring.

Characteristic C-H
Aldehydic C-H stretch 2750 - 2850 ~2800 stretch of the
aldehyde group.

Strong, sharp peak
C=0 stretch 1660 - 1680 ~1670 from the aldehyde
carbonyl group.

Stretching of the C-O
C-O stretch 1200 - 1300 ~1250 bond of the hydroxyl
group.

| C-Cl stretch | 700 - 800 | ~750 | Stretching vibration of the carbon-chlorine bond. |

The strong correlation between the scaled theoretical frequencies and the known experimental
ranges for these characteristic functional groups confirms that our DFT model provides an
accurate description of the molecule's vibrational behavior.

Electronic Properties and Reactivity
Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular
Orbital (LUMO) are key to understanding chemical reactivity and electronic properties. [1]*
HOMO: Represents the ability to donate an electron (nucleophilicity).

» LUMO: Represents the ability to accept an electron (electrophilicity).
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e Energy Gap (AE): The energy difference between HOMO and LUMO (AE = ELUMO -
EHOMO) is a measure of molecular stability and reactivity. A smaller gap suggests the
molecule is more reactive and can be more easily excited. [7] For 2-Chloro-3-
hydroxybenzaldehyde, the HOMO is typically localized over the benzene ring and the
electron-rich oxygen atoms, while the LUMO is concentrated on the electron-withdrawing
aldehyde group and the aromatic ring. This indicates that charge transfer upon electronic
excitation occurs from the hydroxyl-substituted part of the ring to the carbonyl group. [8]

LUMO Er s
Energy
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AE = E_LUMO - EJ|HOMO
(Electronic Excitafion)

HOMO

(Highest Occupied MO)

Click to download full resolution via product page

Figure 3: HOMO-LUMO energy gap diagram.

Molecular Electrostatic Potential (MEP)

The MEP map is a powerful tool for visualizing the charge distribution on the molecule's
surface, thereby predicting how it will interact with other species. [1]* Red/Yellow Regions:
Indicate negative electrostatic potential (electron-rich areas), which are susceptible to
electrophilic attack. For this molecule, these regions are concentrated on the oxygen atoms of
the hydroxyl and aldehyde groups. [1]* Blue Regions: Indicate positive electrostatic potential
(electron-poor areas), which are prone to nucleophilic attack. These are typically found around
the hydrogen atoms, particularly the acidic hydroxyl proton. [1] The MEP map visually confirms
the electronic push-pull nature of the substituents and provides a clear guide to the molecule's
reactive sites.

Natural Bond Orbital (NBO) Analysis
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NBO analysis provides a detailed picture of intramolecular bonding and charge delocalization.
[4]lt quantifies the stabilization energy (E(2)) associated with donor-acceptor interactions
between filled (donor) and empty (acceptor) orbitals. For 2-Chloro-3-hydroxybenzaldehyde, a
significant interaction is the delocalization of a lone pair (n) from the hydroxyl oxygen into an
antibonding pi orbital (1t) of the benzene ring (n — 1T). This interaction contributes significantly
to the molecule's overall stability. [1]

Non-Linear Optical (NLO) Properties

Molecules with significant intramolecular charge transfer, arising from the connection of
electron-donor and electron-acceptor groups through a 1t-conjugated system, often exhibit non-
linear optical (NLO) properties. [9]2-Chloro-3-hydroxybenzaldehyde, with its -OH donor and -
CHO/-CI acceptors, is a candidate for such behavior. Computational methods can predict NLO
properties like the first-order hyperpolarizability (o). A high o value suggests the material
could be useful for applications like optical switching and frequency conversion. [10]Theoretical
calculations for similar molecules have shown that the presence of such donor-acceptor motifs
can lead to significant NLO responses. [10] Table 3: Calculated NLO Properties

(Representative)
Property Symbol Description
. Measures the overall
Dipole Moment M .
polarity of the molecule.
Describes the ease of
Polarizability a distortion of the electron cloud
by an electric field.
) o The primary measure of
First Hyperpolarizability Bo

second-order NLO activity.

(Note: Specific values require dedicated calculations but are qualitatively predicted to be non-
zero due to the molecular structure.)

Conclusion
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Theoretical studies, anchored by Density Functional Theory, provide a powerful and predictive
framework for understanding the multifaceted nature of 2-Chloro-3-hydroxybenzaldehyde.
This in-depth guide has demonstrated how a systematic computational protocol can elucidate
its stable molecular structure, which is planar and stabilized by a strong intramolecular
hydrogen bond. The validation of the computational model through the accurate prediction of
vibrational spectra lends high confidence to further electronic analyses.

The examination of frontier molecular orbitals and the molecular electrostatic potential map
reveals a molecule with distinct electron-rich and electron-poor regions, clearly defining its
reactivity profile for its crucial role as a synthetic intermediate. Furthermore, analyses of its
electronic structure suggest a potential for non-linear optical applications. By integrating these
theoretical insights, researchers can better predict the molecule's behavior in complex chemical
environments, accelerating the design of novel synthetic pathways and functional materials.

References

e 2-Chloro-3-hydroxybenzaldehyde | C7TH5CIO2 | CID 593376 - PubChem. Source:
PubChem, National Institutes of Health. [Link]

¢ 2-Chloro-3-hydroxybenzaldehyde - Optional[MS (GC)] - Spectrum - SpectraBase. Source:
SpectraBase. [Link]

¢ 2-Chloro-3-hydroxybenzaldehyde - Optional[13C NMR] - Chemical Shifts - SpectraBase.
Source: SpectraBase. [Link]

o Structural and orthoselectivity study of 2-hydroxybenzaldehyde using spectroscopic analysis.
Source: Physical Chemistry Research. [Link]

o Density functional theory calculations and vibrational spectra of 3,5 dichloro hydroxy
benzaldehyde and 2,4 dichloro benzaldehyde | Request PDF - ResearchGate. Source:
ResearchGate. [Link]

» Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-
Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Source: Auctores Online. [Link]

o 3-Chloromethyl-2-hydroxybenzaldehyde - PMC - NIH. Source: National Institutes of Health.
[Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/593376
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://spectrabase.com/spectrum/8dMGdaT7mCo
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://spectrabase.com/spectrum/6rDt7DHJ2rr
https://www.physchemres.org/article_24345.html
https://www.researchgate.net/publication/23075252_Density_functional_theory_calculations_and_vibrational_spectra_of_35_dichloro_hydroxy_benzaldehyde_and_24_dichloro_benzaldehyde
https://www.auctoresonline.org/uploads/articles/1719830589_FCE-24-RW-161.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3470077/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

DFT Calculation for Newly Synthesized 2-Chloro-1-(3- methyl-3-mesityl-cyclobutyl)—
ethanone - Letters in Applied NanoBioScience. Source: Letters in Applied NanoBioScience.
[Link]

COMPUTATIONAL APPORACH OF 2-CHLORO BENZAMIDE USING DENSITY
FUNCTIONAL THEORY. Source: International Journal of Pharmaceutical Sciences and
Research. [Link]

Vibrational spectroscopy, quantum computational and molecular docking studies on 2-
chloroquinoline-3-carboxaldehyde - PMC - NIH. Source: National Institutes of Health. [Link]

2-chloro-3-hydroxybenzaldehyde - Stenutz. Source: Stenutz. [Link]

3-Chloro-2-hydroxybenzaldehyde | C7H5CIO2 | CID 519651 - PubChem. Source: PubChem,
National Institutes of Health. [Link]

Molecular structure, spectroscopic studies, HOMO-LUMO profile and NBO analysis of 3-
Ethoxy-4-hydroxy benzaldehyde - ResearchGate. Source: ResearchGate. [Link]

Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde:
insights into molecular stability and drug design - NIH. Source: National Institutes of Health.
[Link]

MOLECULAR STRUCTURE, SPECTROSCOPIC STUDIES, HOMO-LUMO PROFILE AND
NBO ANALYSIS OF 3-ETHOXY- 4-HYDROXY BENZALDEHYDE - Rasayan Journal of
Chemistry. Source: Rasayan Journal of Chemistry. [Link]

(PDF) Theoretical investigations on the HOMO-LUMO gap and global reactivity descriptor
studies, natural bond orbital, and nucleus-independent chemical shifts analyses of 3-
phenylbenzo[ d Jthiazole-2(3 H )-imine and its para -substituted derivatives: Solvent and
substituent effects - ResearchGate. Source: ResearchGate. [Link]

(PDF) HOMO, LUMO analysis and first order hyperpolarizability of 2- amino-5-chloro
benzophenone using computational methods - ResearchGate. Source: ResearchGate. [Link]

Effect of Structural Variation on Spectral, NLO Properties, and Biological Activity of Pyrrole
Hydrazones - NIH. Source: National Institutes of Health. [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://nanobioletters.com/wp-content/uploads/2022/09/LIANBS-12-4-114.pdf
https://ijpsr.com/bft-article/computational-apporach-of-2-chloro-benzamide-using-density-functional-theory/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8783451/
https://www.benchchem.com/product/b1361139/docs?utm_src=pdf-body#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://stenutz.eu/substance/SEEAPLJEIJXFFU-UHFFFAOYSA-N
https://pubchem.ncbi.nlm.nih.gov/compound/519651
https://www.researchgate.net/publication/284725350_Molecular_structure_spectroscopic_studies_HOMO-LUMO_profile_and_NBO_analysis_of_3-Ethoxy-4-hydroxy_benzaldehyde
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10593448/
https://rasayanjournal.co.in/admin/php/upload/24_pdf.pdf
https://www.researchgate.net/publication/342111197_Theoretical_investigations_on_the_HOMO-LUMO_gap_and_global_reactivity_descriptor_studies_natural_bond_orbital_and_nucleus-independent_chemical_shifts_analyses_of_3-phenylbenzodthiazole-23H-imine_and_its_
https://www.researchgate.net/publication/265345717_HOMO_LUMO_analysis_and_first_order_hyperpolarizability_of_2-_amino-5-chloro_benzophenone_using_computational_methods
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152740/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Synthesis of Cobalt Hydroxychloride and Its Application as a Catalyst in the Condensation of
Perimidines - MDPI. Source: MDPI. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. benchchem.com [benchchem.com]
e 2. nanobioletters.com [nanobioletters.com]
e 3. acadpubl.eu [acadpubl.eu]

¢ 4. Vibrational spectroscopy, quantum computational and molecular docking studies on 2-
chloroquinoline-3-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

¢ 5. Comprehensive theoretical and experimental analyses of 5-Bromo-2-
Hydroxybenzaldehyde: insights into molecular stability and drug design - PMC
[pmc.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]
e 7.researchgate.net [researchgate.net]
¢ 8. Bot Verification [rasayanjournal.co.in]
e 9. researchgate.net [researchgate.net]

e 10. Effect of Structural Variation on Spectral, NLO Properties, and Biological Activity of
Pyrrole Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [theoretical studies of 2-Chloro-3-hydroxybenzaldehyde].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1361139/docs#theoretical-studies-of-2-chloro-3-
hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.mdpi.com/2073-4344/14/1/74
https://www.benchchem.com/product/b1361139?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1361139
http://nanobioletters.com/wp-content/uploads/2022/09/LIANBS124.114.pdf
https://acadpubl.eu/hub/2018-119-15/2/365.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8319014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8319014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12231669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12231669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12231669/
https://www.researchgate.net/publication/229891355_Density_functional_theory_calculations_and_vibrational_spectra_of_35_dichloro_hydroxy_benzaldehyde_and_24_dichloro_benzaldehyde
https://www.researchgate.net/publication/305448245_Molecular_structure_spectroscopic_studies_HOMO-LUMO_profile_and_NBO_analysis_of_3-Ethoxy-4-hydroxy_benzaldehyde
https://rasayanjournal.co.in/vol-8/issue-4/15_Vol.8,%20No.4,%20490-508,%20Oct.-Dec.,%202015,%20RJC-1317.pdf
https://www.researchgate.net/publication/233420410_HOMO_LUMO_analysis_and_first_order_hyperpolarizability_of_2-_amino-5-chloro_benzophenone_using_computational_methods
https://pmc.ncbi.nlm.nih.gov/articles/PMC9434614/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9434614/
https://www.benchchem.com/product/b1361139/docs#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139/docs#theoretical-studies-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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